2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene
Overview
Description
2-Bromo-1,3-dichloro-5-fluoro-4-nitrobenzene, also known as 2-BDCFNB, is an important intermediate chemical that is used in the synthesis of a variety of organic compounds. It is a derivative of benzene, a widely used aromatic hydrocarbon, and is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.
Scientific Research Applications
2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is an important intermediate chemical used in the synthesis of a variety of organic compounds. It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals. In addition, 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is used in a variety of scientific research applications. It has been used in the synthesis of a variety of polymers, as well as in the synthesis of a variety of organic compounds with potential applications in the fields of medicine and biotechnology.
Mechanism of Action
The mechanism of action of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is not fully understood. However, it is believed that the nitration reaction results in the formation of nitronium ions, which then react with the benzene ring to form 2-nitrobenzene. The bromination reaction is believed to involve the addition of bromine to the 2-nitrobenzene, resulting in the formation of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene are not fully understood. However, it is believed that 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are important mediators of inflammation. Inhibiting the activity of COX-2 may reduce inflammation and pain.
Advantages and Limitations for Lab Experiments
2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is a useful intermediate chemical for a variety of laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. However, it is important to note that 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is a potent inhibitor of the enzyme COX-2, and caution should be taken when using it in experiments involving the synthesis of prostaglandins.
Future Directions
The future of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is promising. It is already being used in a variety of scientific research applications, and its potential applications in the fields of medicine and biotechnology are being explored. Additionally, 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is being studied for its potential to inhibit the enzyme COX-2, which could lead to the development of new anti-inflammatory drugs. Other potential future directions for 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene include its use in the synthesis of polymers and other organic compounds.
Synthesis Methods
The synthesis of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene typically involves a two-step process. First, a nitration reaction is used to convert benzene into 2-nitrobenzene. The nitration reaction involves the addition of nitric acid and sulfuric acid to benzene, resulting in the formation of nitrobenzene. Second, a bromination reaction is used to convert the 2-nitrobenzene into 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene. This reaction involves the addition of bromine to the 2-nitrobenzene, resulting in the formation of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene involves the bromination of 1,3-dichloro-5-fluoro-4-nitrobenzene using bromine in the presence of a catalyst.", "Starting Materials": [ "1,3-dichloro-5-fluoro-4-nitrobenzene", "Bromine", "Catalyst (such as iron or aluminum bromide)" ], "Reaction": [ "1. Dissolve 1,3-dichloro-5-fluoro-4-nitrobenzene in a suitable solvent, such as chloroform or dichloromethane.", "2. Add the catalyst to the solution and stir for a few minutes.", "3. Slowly add bromine to the solution while stirring continuously.", "4. Continue stirring the solution for several hours until the reaction is complete.", "5. Filter the solution to remove any solid impurities.", "6. Wash the solid with a suitable solvent, such as ethanol or water, to remove any remaining impurities.", "7. Dry the solid under vacuum to obtain 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene." ] } | |
CAS RN |
2758000-84-7 |
Molecular Formula |
C6HBrCl2FNO2 |
Molecular Weight |
288.9 |
Purity |
95 |
Origin of Product |
United States |
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